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Compound of Interest

Compound Name: 6-Cyanohexanoic acid

cat. No.: B1265822

CAS Number: 5602-19-7

This technical guide provides a comprehensive overview of 6-cyanohexanoic acid, a
bifunctional organic compound featuring both a nitrile and a carboxylic acid group. This
document is intended for researchers, scientists, and professionals in drug development,
offering insights into its properties, synthesis, and potential biological activities. While 6-
cyanohexanoic acid is commercially available and cited as a potential enzyme inhibitor,
detailed experimental data and specific protocols in the public domain are limited. This guide
consolidates available information and presents representative methodologies and pathways
for context.

Physicochemical and Structural Data

6-Cyanohexanoic acid, also known as e-cyanocaproic acid, is a six-carbon aliphatic chain with
a terminal carboxylic acid and a terminal nitrile group.[1][2] Its structure allows for both
hydrogen bonding and dipole-dipole interactions, rendering it soluble in polar solvents like
water and alcohols.[2]
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Property Value Source
CAS Number 5602-19-7 [2][3]
Molecular Formula C7H11NO:2 [2][3]
Molecular Weight 141.17 g/mol [3]
Colorless to pale yellow liquid
Appearance , (2]
or solid
SMILES C(CCCC#N)CC(0)=0 [2]

INChI=1S/C7H11NO2/c8-6-4-
InChl 2-1-3-5-7(9)10/h1-5H2, [2]
(H,9,10)

INHNHRQXVDVIDZ-
InChlKey [2]
UHFFFAOYSA-N

Synthesis of 6-Cyanohexanoic Acid

While specific, detailed protocols for the synthesis of 6-cyanohexanoic acid are not
extensively published, general methods for the conversion of dinitriles to cyano-carboxylic
acids are well-established. One cited route for the synthesis of 6-cyanohexanoic acid is from
1,5-dicyanopentane.[4] This transformation can be achieved through partial hydrolysis, either
chemically or biocatalytically.

Representative Experimental Protocol: Biocatalytic
Hydrolysis of a Dinitrile

The biocatalytic hydrolysis of nitriles offers a green and selective alternative to chemical
methods, often proceeding under mild conditions with high specificity.[1][5] Nitrilase enzymes
can directly convert a nitrile group to a carboxylic acid.[6] The following is a general protocol for
the biotransformation of a dinitrile to a cyano-carboxylic acid using whole microbial cells
expressing a nitrilase.

Objective: To selectively hydrolyze one nitrile group of a dinitrile to a carboxylic acid.
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Materials:

e Substrate (e.g., 1,5-dicyanopentane)

o Microbial cells with nitrilase activity (e.g., Rhodococcus rhodochrous, Alcaligenes faecalis)
e Phosphate buffer (e.g., 0.1 M, pH 7.0)

 Bioreactor or stirred-tank vessel

e pH meter and controller

o Analytical equipment for monitoring the reaction (e.g., HPLC, GC-MS)

Methodology:

 Cultivation of Microorganisms: Cultivate the selected microbial strain in a suitable growth
medium to induce nitrilase expression. Harvest the cells by centrifugation and wash with
phosphate buffer.

o Reaction Setup: Prepare a suspension of the microbial cells (as whole-cell biocatalyst) in the
phosphate buffer within the bioreactor.

o Substrate Addition: Add the dinitrile substrate to the cell suspension. The concentration will
depend on the specific activity of the biocatalyst and potential substrate inhibition.

o Reaction Conditions: Maintain the reaction at a controlled temperature (e.g., 30°C) and pH.
The pH is critical and should be maintained at the optimum for the specific nitrilase.

e Monitoring: Periodically withdraw samples and analyze the concentration of the starting
dinitrile, the intermediate cyano-amide (if any), and the final cyano-carboxylic acid product by
HPLC or GC-MS.

o Work-up and Isolation: Once the reaction has reached the desired conversion, terminate the
reaction by removing the biocatalyst (e.g., centrifugation or filtration). Acidify the supernatant
to protonate the carboxylic acid. The product can then be extracted with an organic solvent
and purified by crystallization or chromatography.
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Potential Biological Activity

6-Cyanohexanoic acid has been cited as an inhibitor of several classes of enzymes, including
histone deacetylases (HDACS), acetylcholinesterase (AChE), and crotonoyl-CoA reductase.[3]
[7] However, specific inhibitory concentrations (e.g., ICso values) and detailed mechanistic
studies for 6-cyanohexanoic acid are not available in the peer-reviewed literature. The
following sections describe the general roles and inhibition of these enzyme classes.

Histone Deacetylase (HDAC) Inhibition

HDACSs are enzymes that remove acetyl groups from lysine residues on histones and other
proteins, leading to chromatin compaction and generally transcriptional repression. HDAC
inhibitors cause hyperacetylation, which can lead to the reactivation of tumor suppressor
genes, cell cycle arrest, and apoptosis in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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